molecular formula C12H11NO3 B8421533 2-acetonyl-7-methyl-4H-3,1-benzoxazin-4-one CAS No. 56476-49-4

2-acetonyl-7-methyl-4H-3,1-benzoxazin-4-one

Cat. No.: B8421533
CAS No.: 56476-49-4
M. Wt: 217.22 g/mol
InChI Key: NUIBTMJLDURUDN-UHFFFAOYSA-N
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Description

2-acetonyl-7-methyl-4H-3,1-benzoxazin-4-one is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

56476-49-4

Molecular Formula

C12H11NO3

Molecular Weight

217.22 g/mol

IUPAC Name

7-methyl-2-(2-oxopropyl)-3,1-benzoxazin-4-one

InChI

InChI=1S/C12H11NO3/c1-7-3-4-9-10(5-7)13-11(6-8(2)14)16-12(9)15/h3-5H,6H2,1-2H3

InChI Key

NUIBTMJLDURUDN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)C(=O)OC(=N2)CC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-methylanthranilic acid (25.0 g., 0.17 mole) and diketene (13.95 g., 0.17 mole) in CCl4 (250 ml.) was heated at reflux for 2.5 hours. Acetic anhydride (18.3 g., 0.18 mole) was added and the mixture was stirred under reflux for 16 hours. The mixture then was cooled and the product isolated by filtration; upon recrystallization there was obtained 2-acetonyl-7-methyl-4H-3,1-benzoxazin-4-one (17.4 g., 48 percent), mp 142°-144° C.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
13.95 g
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
18.3 g
Type
reactant
Reaction Step Two

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